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Get Quote

Flurazole Chemical Identity

The table below summarizes the core chemical information for Flurazole.

Property Description

CAS No. 72850-64-7 [1] [2]

IUPAC Name benzyl 2-chloro-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate [1] [2]

Synonyms Flurazole, MON 4606 [2]

Molecular Formula C₁₂H₇ClF₃NO₂S [1] [2]

Molecular Weight 321.70 g/mol [1] [2]

Pesticide Type Herbicide safener [2]

Physicochemical & Environmental Fate Data

The following table presents available data on the physical properties and environmental fate of Flurazole.

Please note that some of this data is from unverified sources [2].
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Property Value Condition / Notes

Melting Point 52 °C [1] -

Boiling Point 413.6 °C [1] at 760 mmHg

Flash Point 203.9 °C [1] -

Density 1.488 g/cm³ [1] (or 0.96

[2])

Unverified data [2]

Vapour Pressure 3.90 x 10⁻² mPa [2] at 20 °C, Low volatility

Water Solubility 0.5 mg/L [2] at 20 °C, pH 7; Low

Octanol-Water Partition Coefficient
(Log P)

4.17230 [1] Indicates potential to

bioaccumulate

Toxicity and Ecotoxicity Hazard Summary

Flurazole appears to have low acute toxicity based on the limited data available, as summarized below.

Organism /
Test

Effect / Value Notes

Mammals
(Rat)

Acute oral LD₅₀ > 5000 mg/kg [2] Low acute

toxicity

Birds (Quail) Acute LD₅₀ > 2510 mg/kg [2] Low acute

toxicity

General
Safety

Low toxicity by ingestion; emits toxic vapors of SOx, NOx, F⁻, and Cl⁻

when heated to decomposition [1]

-

Mechanism of Action and Use
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Flurazole is a herbicide safener used primarily in grain sorghum (Sorghum bicolor) to protect the crop from

injury caused by certain herbicides like alachlor, metolachlor, and acetochlor [2] [3]. It is typically applied as

a seed treatment [2].

Its mode of action involves enhancing cytochrome P450-mediated oxidative metabolism of the herbicide

in the crop plant, followed by its subsequent conjugation. This detoxification pathway protects the sorghum

while the herbicide remains active against target weeds [2].

The following diagram illustrates this protective mechanism:

Herbicide Application
(e.g., Acetochlor)

Sorghum Seed

Biochemical Response in Sorghum

Flurazole Safener
(Seed Treatment)

Herbicide Detoxification

Induces
Cytochrome P450

Crop Protected

Click to download full resolution via product page

Research and Handling Guidance
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While specific analytical protocols for Flurazole were not found in the search results, the following points

provide general guidance based on standard laboratory practice and the information available.

Handling and Storage: Based on supplier recommendations and its properties, Flurazole should be
stored in a cool, dry, and well-ventilated place, with the container tightly sealed. It should be stored

separately from foodstuffs or incompatible materials [1].
Experimental Context: One research study investigated the effects of Flurazole on grain sorghum in

both laboratory and greenhouse settings. The sorghum seeds were treated with Flurazole and grown
in nutrient solution or distilled water with the herbicide acetochlor to evaluate the protection of root

systems [3]. This suggests that germination assays and root growth measurements are relevant
experimental methods for studying its safener activity.

Analytical Chemistry: Given its chemical structure, common techniques like liquid
chromatography coupled with mass spectrometry (LC-MS) would be appropriate for identifying

and quantifying Flurazole, though specific methods are not provided.

Important Information Gaps and Disclaimer

Critical Notice for Researchers:

The information presented is for research and informational purposes only and is not a
substitute for the official Safety Data Sheet (SDS).
The toxicity and ecotoxicity data are limited, and some physical property data are from unverified
sources [2].
You must obtain the most current SDS directly from a certified chemical supplier before

handling Flurazole. The suppliers listed in the search results may be potential sources for this
documentation [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Flurazole safety data sheet and handling]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b602702#flurazole-safety-data-

sheet-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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